Cas no 1517931-94-0 (methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate)

• Product Name: methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate
• CAS No: 1517931-94-0
• MF: C₇H₇ClO₄S₂
• MW: 254.711078882217
• MDL: MFCD23774550
• CID: 5244095
• Update Time: 2025-05-24

methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(chlorosulfonyl)-4-methyl-, methyl ester
• methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate

• MDL： MFCD23774550
• Inchi： 1S/C7H7ClO4S2/c1-4-5(6(9)12-2)3-13-7(4)14(8,10)11/h3H,1-2H3
• InChI Key： AIGQVDSTDCARKN-UHFFFAOYSA-N
• SMILES： C1SC(S(Cl)(=O)=O)=C(C)C=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate

Methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate (CAS No. 1517931-94-0): A Comprehensive Overview

Methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate, a compound with the CAS registry number 1517931-94-0, is an intriguing organic compound that has garnered attention in various scientific and industrial domains. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatility in chemical reactions. The molecule features a thiophene ring substituted with a chlorosulfonyl group at position 5 and a methyl group at position 4, along with a carboxylate ester group at position 3. These functional groups endow the compound with distinctive reactivity and applicability in diverse fields.

The synthesis of methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate typically involves multi-step organic reactions, often leveraging the principles of Sulfonation and Esterification. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale production. The use of catalysts and green chemistry principles has further enhanced the efficiency of these reactions, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of advanced materials. For instance, it has been employed in the development of novel polymer materials with enhanced thermal stability and mechanical properties. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their resistance to high temperatures and environmental stressors, making them suitable for aerospace and automotive industries.

In addition to its material science applications, methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate has shown promise in the field of pharmaceuticals. Its unique structure allows for potential interactions with biological systems, particularly in targeting specific enzymes or receptors. Recent studies have explored its potential as a precursor for drug delivery systems, where its functional groups can be exploited to design targeted therapies with improved bioavailability.

The environmental impact of this compound is another critical area of research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate is essential. Preliminary studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems. However, further research is required to fully assess its environmental fate and develop strategies for safe disposal.

From a technological standpoint, the integration of computational chemistry tools has revolutionized our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity patterns, and potential interactions with other molecules. These computational studies complement experimental work, accelerating the discovery process and enabling more precise predictions about its behavior in different chemical environments.

In conclusion, methyl 5-(chlorosulfonyl)-4-methylthiophene-3-carboxylate (CAS No. 1517931-94-0) stands as a testament to the ingenuity of modern chemistry. Its versatile structure opens doors to innovative applications across multiple disciplines, from materials science to pharmacology. As research continues to unfold, this compound is poised to play an even more significant role in shaping future technologies and addressing global challenges.